Cas no 171744-11-9 (L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester)

• Product Name: L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester
• CAS No: 171744-11-9
• MF: C₂₃H₃₁N₃O₃S
• MW: 429.575544595718
• CID: 187724
• PubChem ID: 3012117
• Update Time: 2025-06-19

L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester
• GGTI 286
• L-Leucine,N-[[5-[(2-amino-3-mercaptopropyl)amino][1,1'-biphenyl]-2-yl]carbonyl]-, methylester, (R)-
• GGTI-286
• N-4-[2(R)-AMINO-3-MERCAPTOPROPYL]AMINO-2-PHENYLBENZOYL-(L)-LEUCINE METHYL ESTER, TFA
• CHEMBL28325
• (S)-2-{[5-((R)-2-Amino-3-mercapto-propylamino)-biphenyl-2-carbonyl]-amino}-4-methyl-pentanoic acid methyl ester
• EX-A6002
• HY-115489
• SCHEMBL1802360
• PD061095
• DA-63752
• J-010750
• methyl (2S)-2-[[4-[[(2R)-2-amino-3-sulfanylpropyl]amino]-2-phenylbenzoyl]amino]-4-methylpentanoate
• N-4-[2(R)-Amino-3-mercaptopropyl]amino-2-phenylbenzoyl-(L)-leucine methyl ester
• BDBM50076142
• Methyl (5-(((R)-2-amino-3-mercaptopropyl)amino)-[1,1'-biphenyl]-2-carbonyl)-L-leucinate
• 171744-11-9
• CS-0087163

• Inchi： 1S/C23H31N3O3S/c1-15(2)11-21(23(28)29-3)26-22(27)19-10-9-18(25-13-17(24)14-30)12-20(19)16-7-5-4-6-8-16/h4-10,12,15,17,21,25,30H,11,13-14,24H2,1-3H3,(H,26,27)/t17-,21+/m1/s1
• InChI Key： IENQPUVVSDIXCT-UTKZUKDTSA-N
• SMILES： SC[C@@H](CNC1C=CC(=C(C2C=CC=CC=2)C=1)C(N[C@H](C(=O)OC)CC(C)C)=O)N

Computed Properties

• Exact Mass: 429.20861303g/mol
• Monoisotopic Mass: 429.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester

Compound CAS No. 171744-11-9: L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester

The compound with CAS No. 171744-11-9, named L-Leucine,N-[[5-[[(2R)-2-amino-3-mercaptopropyl]amino][1,1'-biphenyl]-2-yl]carbonyl]-,methyl ester, is a complex organic molecule with significant potential in various fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a leucine residue, a methyl ester group, and a biphenyl system with amino and mercapto functionalities. The presence of these functional groups makes it a versatile compound with applications in drug design, materials science, and catalysis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules and targeted drug delivery systems. The leucine moiety in this compound is particularly interesting due to its role in amino acid metabolism and its potential as a building block for peptide synthesis. The methyl ester group adds stability to the molecule while also enabling further chemical modifications. The biphenyl system introduces rigidity and aromaticity, which are crucial for enhancing the molecule's interactions with biological targets.

One of the most promising applications of this compound lies in its ability to act as a template for supramolecular assembly. The combination of amino and mercapto groups allows for the formation of hydrogen bonds and metal-chelating interactions, respectively. These properties make it an ideal candidate for constructing self-assembled monolayers (SAMs) and nanoporous materials. Recent research has demonstrated that such materials can be used in sensing applications, where they exhibit high sensitivity to environmental changes such as pH and temperature.

In addition to its structural versatility, this compound has shown potential in the field of catalysis. The amino group can act as a nucleophilic site, while the mercapto group can coordinate with metal ions, making it suitable for designing heterogeneous catalysts. For instance, studies have shown that this compound can be used as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the coupling of leucine with the biphenyl derivative and the subsequent esterification to introduce the methyl ester group. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, making it a safer alternative for certain industrial applications. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable use.

In conclusion, the compound with CAS No. 171744-11-9 represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. Its unique combination of functional groups positions it as a valuable tool in modern chemistry and biology. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.